Cas no 26386-94-7 (2-Methoxy-6-methylnaphthalene)

• Product Name: 2-Methoxy-6-methylnaphthalene
• CAS No: 26386-94-7
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 1092213
• PubChem ID: 11019329
• Update Time: 2025-06-09

2-Methoxy-6-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-methylnaphthalene
• 6-methoxy-2-methylnaphthalene
• 6-Methoxy-2-methyl-naphthalin
• 6-methyl-2-methoxynaphthalene
• 6-Methyl-naphthol-(2)-methylaether
• I14-7709
• Methyl-(6-methyl-[2]naphthyl)-aether
• methyl-(6-methyl-[2]naphthyl)-ether
• AKOS006346571
• 26386-94-7
• JWXYEXKKOMBZBH-UHFFFAOYSA-N
• DTXSID80452068
• Naphthalene, 2-methoxy-6-methyl-
• N14597
• FT-0757749
• 2-methyl-6-methoxynaphthalene
• SCHEMBL7750
• DB-083637

• Inchi： 1S/C12H12O/c1-9-3-4-11-8-12(13-2)6-5-10(11)7-9/h3-8H,1-2H3
• InChI Key： JWXYEXKKOMBZBH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC(C)=CC=C2C=1

Computed Properties

• Exact Mass: 172.08900
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.15680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Methoxy-6-methylnaphthalene

Comprehensive Overview of 2-Methoxy-6-methylnaphthalene (CAS No. 26386-94-7): Properties, Applications, and Industry Insights

2-Methoxy-6-methylnaphthalene (CAS No. 26386-94-7) is a specialized organic compound belonging to the naphthalene derivative family. This compound has garnered significant attention in pharmaceutical, agrochemical, and material science industries due to its unique structural properties. The presence of both methoxy and methyl functional groups on the naphthalene ring enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Researchers and manufacturers frequently search for terms like "2-Methoxy-6-methylnaphthalene synthesis", "CAS 26386-94-7 applications", and "naphthalene derivatives in drug development", reflecting its growing industrial relevance.

The compound's molecular formula, C₁₂H₁₂O, and molecular weight of 172.23 g/mol, contribute to its moderate volatility and solubility in organic solvents. Recent studies highlight its role as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs), aligning with the rising demand for pain management solutions. Searches for "bioactive naphthalene derivatives" and "green chemistry approaches for CAS 26386-94-7" underscore the intersection of sustainability and pharmaceutical innovation. Notably, its crystalline solid form and melting point (~80–82°C) facilitate handling in laboratory and industrial settings.

In material science, 2-Methoxy-6-methylnaphthalene is explored for its potential in organic semiconductors and liquid crystal displays (LCDs). The compound's aromatic structure enables π-π stacking, a critical feature for charge transport in electronic devices. Queries such as "naphthalene-based OLED materials" and "CAS 26386-94-7 in optoelectronics" reflect this niche application. Furthermore, its stability under thermal stress makes it suitable for high-performance polymer additives, addressing trends in durable material engineering.

Environmental and regulatory considerations are also pivotal. While 26386-94-7 is not classified as hazardous under major chemical inventories like REACH or TSCA, its biodegradation pathways and eco-toxicity profile remain under scrutiny. Searches for "safe handling of methoxy-naphthalenes" and "environmental impact of CAS 26386-94-7" indicate user concerns about sustainable practices. Analytical techniques such as GC-MS and HPLC are commonly employed to quantify and purify this compound, ensuring compliance with industry standards.

Market trends reveal a steady demand for 2-Methoxy-6-methylnaphthalene, driven by Asia-Pacific's expanding pharmaceutical sector. Keywords like "bulk suppliers of CAS 26386-94-7" and "cost-effective naphthalene derivatives" highlight commercial interests. Future research may focus on catalytic methods to optimize its synthesis, reducing reliance on traditional Friedel-Crafts alkylation. As industries prioritize high-purity intermediates, this compound's role in value-added chemical production is poised to expand, aligning with global shifts toward precision chemistry and functional materials.